Cas no 2137708-53-1 (3-Isoquinolinecarboxylic acid, 1-bromo-7-chloro-)

• Product Name: 3-Isoquinolinecarboxylic acid, 1-bromo-7-chloro-
• CAS No: 2137708-53-1
• MF: C₁₀H₅BrClNO₂
• MW: 286.509200811386
• CID: 5259206
• Update Time: 2025-06-10

3-Isoquinolinecarboxylic acid, 1-bromo-7-chloro- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 1-bromo-7-chloro-

• Inchi： 1S/C10H5BrClNO2/c11-9-7-4-6(12)2-1-5(7)3-8(13-9)10(14)15/h1-4H,(H,14,15)
• InChI Key： VIWCHRUCDMFOLS-UHFFFAOYSA-N
• SMILES： C1(Br)C2=C(C=CC(Cl)=C2)C=C(C(O)=O)N=1

Additional information on 3-Isoquinolinecarboxylic acid, 1-bromo-7-chloro-

3-Isoquinolinecarboxylic acid, 1-bromo-7-chloro- (CAS No. 2137708-53-1): An Overview and Recent Developments

3-Isoquinolinecarboxylic acid, 1-bromo-7-chloro- (CAS No. 2137708-53-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its 1-bromo and 7-chloro substitutions on the isoquinoline ring, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The isoquinoline scaffold is a well-known and extensively studied heterocyclic structure in medicinal chemistry. It is found in numerous natural products and synthetic compounds with diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the bromo and chloro substituents on the isoquinoline ring can significantly influence the compound's pharmacological profile, making it an attractive target for drug discovery and development.

Recent studies have highlighted the potential of 3-Isoquinolinecarboxylic acid, 1-bromo-7-chloro- in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent antitumor activity against several cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The researchers found that the compound selectively targets cancer cells while sparing normal cells, suggesting a favorable safety profile.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the mechanism of action of 3-Isoquinolinecarboxylic acid, 1-bromo-7-chloro-. They discovered that the compound interferes with key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT/mTOR pathway. This finding provides valuable insights into the molecular basis of its antitumor activity and opens up new avenues for further research.

Beyond its antitumor properties, 3-Isoquinolinecarboxylic acid, 1-bromo-7-chloro- has also shown promise in other therapeutic areas. A study published in the European Journal of Medicinal Chemistry explored its potential as an anti-inflammatory agent. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines and mediators, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 3-Isoquinolinecarboxylic acid, 1-bromo-7-chloro- is another factor that contributes to its appeal in drug discovery. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable approach involves a palladium-catalyzed cross-coupling reaction followed by selective halogenation steps to introduce the bromo and chloro substituents. This synthetic strategy allows for easy modification of the isoquinoline scaffold, facilitating structure-activity relationship (SAR) studies and optimization of pharmacological properties.

In addition to its biological activities, 3-Isoquinolinecarboxylic acid, 1-bromo-7-chloro- has been evaluated for its physicochemical properties to assess its suitability as a drug candidate. Studies have shown that it possesses favorable solubility and stability characteristics, which are crucial for ensuring adequate bioavailability and therapeutic efficacy. Furthermore, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, suggesting a low risk of adverse effects.

The ongoing research on 3-Isoquinolinecarboxylic acid, 1-bromo-7-chloro- underscores its potential as a lead compound for developing novel therapeutics. Its unique combination of biological activities and favorable physicochemical properties makes it an attractive candidate for further preclinical and clinical evaluation. As more data become available from ongoing studies, it is likely that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.

In conclusion, 3-Isoquinolinecarboxylic acid, 1-bromo-7-chloro- (CAS No. 2137708-53-1) represents a promising molecule with a wide range of potential applications in medicine. Its antitumor activity, anti-inflammatory properties, synthetic accessibility, and favorable physicochemical characteristics position it as a valuable asset in the quest for new therapeutic agents. Continued research into this compound is expected to yield important insights into its mechanisms of action and therapeutic potential.